Cas no 1554164-33-8 (3-(Cyclopropylamino)-pentanoic acid)

• Product Name: 3-(Cyclopropylamino)-pentanoic acid
• CAS No: 1554164-33-8
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 6790005
• PubChem ID: 83815540
• Update Time: 2025-09-22

3-(Cyclopropylamino)-pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Cyclopropylamino)-pentanoic acid
• 1554164-33-8

• Inchi： 1S/C8H15NO2/c1-2-6(5-8(10)11)9-7-3-4-7/h6-7,9H,2-5H2,1H3,(H,10,11)
• InChI Key： GMTQQOJRTCAJGC-UHFFFAOYSA-N
• SMILES： OC(CC(CC)NC1CC1)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 49.3Ų

Additional information on 3-(Cyclopropylamino)-pentanoic acid

Introduction to 3-(Cyclopropylamino)-pentanoic acid (CAS No. 1554164-33-8)

3-(Cyclopropylamino)-pentanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research due to its unique structural properties and potential biological activities. With the CAS number 1554164-33-8, this compound represents a derivative of pentanoic acid, featuring an amino group substituted with a cyclopropyl moiety. This structural configuration imparts distinct physicochemical characteristics, making it a subject of interest for various applications in medicinal chemistry and drug discovery.

The compound's molecular formula, C₈H₁₃NO₂, reflects its composition, which includes a seven-carbon chain with an amine and a carboxylic acid functional group. The presence of the cyclopropyl ring introduces steric hindrance and electronic effects that can influence its interactions with biological targets. Such structural features are often exploited in the design of bioactive molecules to enhance binding affinity, selectivity, and pharmacokinetic profiles.

In recent years, 3-(Cyclopropylamino)-pentanoic acid has been studied for its potential role in modulating various biological pathways. One of the most compelling areas of research involves its investigation as a precursor or analog in the development of enzyme inhibitors. The cyclopropylamino group, in particular, has been shown to interact favorably with certain enzyme active sites, leading to the design of molecules with improved inhibitory activity. For instance, studies have explored its derivatives as candidates for inhibiting proteases and kinases involved in inflammatory and metabolic disorders.

Furthermore, the compound's ability to act as a building block in peptide mimetics has been highlighted in several publications. Peptide mimetics are synthetic analogs designed to mimic the bioactivity of natural peptides while offering improved stability and pharmacokinetic properties. The structural motif of 3-(Cyclopropylamino)-pentanoic acid provides a versatile scaffold for constructing such mimetics, which are sought after for their therapeutic potential in treating conditions ranging from neurodegenerative diseases to cancer.

Recent advancements in computational chemistry have also contributed to the reevaluation of 3-(Cyclopropylamino)-pentanoic acid as a lead compound. Molecular docking simulations and virtual screening techniques have identified its potential as an antagonist for receptors involved in pain perception and neurotransmission. This has sparked interest in exploring its derivatives as novel analgesics or neuroprotective agents, aligning with the growing demand for alternative treatments in chronic pain management.

The synthesis of 3-(Cyclopropylamino)-pentanoic acid (CAS No. 1554164-33-8) presents unique challenges due to the incorporation of the cyclopropyl group. However, modern synthetic methodologies have enabled more efficient and scalable production processes. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to achieve high yields and enantioselectivity, which are critical for pharmaceutical applications. These advancements not only facilitate access to the compound but also open avenues for further structural optimization.

The physicochemical properties of 3-(Cyclopropylamino)-pentanoic acid, including its solubility, melting point, and stability under various conditions, have been thoroughly characterized. These properties are essential for determining its suitability for different formulation strategies and delivery systems. For example, solubility data can guide decisions on whether co-solvents or prodrugs are necessary to enhance bioavailability. Additionally, stability studies provide insights into storage conditions and shelf life, ensuring consistent quality throughout manufacturing and distribution.

In clinical research settings, 3-(Cyclopropylamino)-pentanoic acid has been tested in preclinical models to assess its safety profile and efficacy. Initial studies have demonstrated promising results in terms of low toxicity and favorable pharmacokinetic behavior. These findings have encouraged further investigation into its therapeutic potential, particularly in areas where existing treatments are limited or where there is a need for more targeted interventions.

The compound's role in drug development is further underscored by its versatility as a chiral center. The presence of stereogenic centers allows for the synthesis of enantiomerically pure forms, which can exhibit distinct biological activities due to differences in stereochemistry. This aspect has driven interest in exploring racemic mixtures versus single-enantiomer formulations, with implications for drug efficacy and side effect profiles.

As research continues to evolve, 3-(Cyclopropylamino)-pentanoic acid (CAS No. 1554164-33-8) is expected to play an increasingly significant role in addressing unmet medical needs. Its unique structural features offer a foundation for innovative drug design, while ongoing studies aim to uncover new mechanisms of action and therapeutic applications. Collaborations between academic researchers and industry partners will be crucial in translating these findings into tangible benefits for patients worldwide.